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Compound of Interest

Compound Name: Cefalonium dihydrate

Cat. No.: B6594796

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of "Cefalonium dihydrate" susceptibility testing
results, drawing from available research to facilitate inter-laboratory understanding and
standardization. While direct inter-laboratory proficiency testing data for Cefalonium dihydrate
is not publicly available, this document synthesizes minimum inhibitory concentration (MIC)
data from various studies to offer a comparative perspective. Furthermore, it outlines
standardized experimental protocols based on internationally recognized guidelines to promote
consistency in susceptibility testing.

Comparative Susceptibility Data

The following tables summarize the in vitro activity of Cefalonium dihydrate against key
veterinary pathogens as reported in independent studies. These values can serve as a
reference for laboratories to compare their own findings and understand the expected range of
susceptibility.

Table 1: Minimum Inhibitory Concentration (MIC) Distribution of Cefalonium for Staphylococcus
aureus Isolates from Bovine Mastitis
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MIC (pg/mL) Number of Isolates (n=130)
<0.031 3
0.063 12
0.125 40
0.25 39
0.5 17
1 7
2 1
4 1
8 1
16 2
32 1
>64 6

Data adapted from a 2020 study on the usefulness of Cefapirin and Cefalonium disks for
susceptibility testing of S. aureus isolates from bovine mastitis.[1][2]

Table 2: MIC50 and MIC90 Values of Cefalonium for Bovine Mastitis Pathogens

Organism MIC50 (pg/mL) MIC90 (pg/mL)
Staphylococcus aureus 0.12 0.25
Streptococcus uberis <0.03 0.06
Streptococcus dysgalactiae <0.03 <0.03

MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are
inhibited, respectively. Data is from a study on European isolates.[3]
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Experimental Protocols

Standardized methodologies are crucial for generating reproducible and comparable
antimicrobial susceptibility testing (AST) results. The Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)
provide guidelines for AST of veterinary pathogens.[4][5][6][7][8][9][10] The following is a
generalized protocol for broth microdilution, a common method for determining MIC values.

Broth Microdilution Method for Cefalonium Dihydrate Susceptibility Testing
o Preparation of Cefalonium Dihydrate Stock Solution:
o Accurately weigh a suitable amount of Cefalonium dihydrate analytical standard.

o Reconstitute in a recommended solvent (e.g., sterile distilled water or a buffer solution) to
a known concentration (e.g., 1024 pg/mL).

o Sterilize the stock solution by filtration through a 0.22 um filter.
o Preparation of Microdilution Plates:
o Use sterile 96-well microtiter plates.

o Perform serial two-fold dilutions of the Cefalonium dihydrate stock solution in cation-
adjusted Mueller-Hinton broth (CAMHB) to achieve a range of final concentrations (e.g.,
0.015 to 128 pg/mL).

o Include a growth control well (broth only) and a sterility control well (uninoculated broth).
 Inoculum Preparation:
o Select 3-5 well-isolated colonies of the test organism from an 18-24 hour agar plate.

o Suspend the colonies in a sterile saline or broth to match the turbidity of a 0.5 McFarland
standard (approximately 1-2 x 108 CFU/mL).

o Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10”5 CFU/mL in each well of the microtiter plate.
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« Inoculation and Incubation:
o Inoculate each well of the microtiter plate with the prepared bacterial suspension.
o Incubate the plates at 35 + 2 °C for 16-20 hours in ambient air.

e Result Interpretation:

o The MIC is the lowest concentration of Cefalonium dihydrate that completely inhibits
visible growth of the organism.

o Compare the results with established quality control ranges using reference strains such
as Staphylococcus aureus ATCC 29213.[4]

Quality Control

The use of quality control (QC) strains with known susceptibility profiles is essential to ensure
the accuracy and reproducibility of AST results. For cephalosporins, a common QC strain is
Staphylococcus aureus ATCC® 29213™. Laboratories should test QC strains concurrently with
clinical isolates and ensure that the resulting MICs fall within the acceptable ranges specified
by CLSI or EUCAST.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in susceptibility testing and inter-laboratory
comparisons, the following diagrams are provided.
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Caption: Experimental workflow for antimicrobial susceptibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrate-susceptibility-testing-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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